Cas no 898750-86-2 ( )

  structure
  structure
Product Name: 
CAS No:898750-86-2
MF:C18H17BrFNO2
MW:378.235487699509
MDL:MFCD03842437
CID:881098
PubChem ID:24725157
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (4-bromo-2-fluorophenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone
    • 4-BROMO-2-FLUORO-2'-MORPHOLINOMETHYL BENZOPHENONE
    • 4-BROMO-2-FLUORO-2'-MORPHOLINOMETHYLBENZOPHENONE
    • MFCD03842437
    • DTXSID60643553
    • AKOS016020960
    • (4-Bromo-2-fluorophenyl){2-[(morpholin-4-yl)methyl]phenyl}methanone
    • 898750-86-2
    •  
    • MDL: MFCD03842437
    • Inchi: 1S/C18H17BrFNO2/c19-14-5-6-16(17(20)11-14)18(22)15-4-2-1-3-13(15)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
    • InChI Key: WVOPKGFYGJMCKJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)C(C1=CC=CC=C1CN1CCOCC1)=O

Computed Properties

  • Exact Mass: 377.04300
  • Monoisotopic Mass: 377.04267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.425
  • Boiling Point: 503.8°C at 760 mmHg
  • Flash Point: 258.5°C
  • Refractive Index: 1.595
  • PSA: 29.54000
  • LogP: 3.58930
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

  Security Information

  Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
205145-1g
4-Bromo-2-fluoro-2'-morpholinomethyl benzophenone
898750-86-2 97%
1g
£540.00 2022-03-01
Fluorochem
205145-2g
4-Bromo-2-fluoro-2'-morpholinomethyl benzophenone
898750-86-2 97%
2g
£1013.00 2022-03-01
Fluorochem
205145-5g
4-Bromo-2-fluoro-2'-morpholinomethyl benzophenone
898750-86-2 97%
5g
£2025.00 2022-03-01
Chemenu
CM528342-1g
4-Bromo-2-fluoro-2'-morpholinomethyl benzophenone
898750-86-2 95%
1g
$433 2022-09-29
abcr
AB365170-1 g
4-Bromo-2-fluoro-2'-morpholinomethyl benzophenone, 97%; .
898750-86-2 97%
1 g
€932.90 2023-07-19
abcr
AB365170-1g
4-Bromo-2-fluoro-2'-morpholinomethyl benzophenone, 97%; .
898750-86-2 97%
1g
€932.10 2025-04-15
abcr
AB365170-2g
4-Bromo-2-fluoro-2'-morpholinomethyl benzophenone, 97%; .
898750-86-2 97%
2g
€1674.30 2025-04-15
abcr
AB365170-2 g
4-Bromo-2-fluoro-2'-morpholinomethyl benzophenone, 97%; .
898750-86-2 97%
2 g
€1,677.00 2023-07-19
A2B Chem LLC
AH88269-1g
4-Bromo-2-fluoro-2'-morpholinomethyl benzophenone
898750-86-2 97%
1g
$644.00 2024-04-19
A2B Chem LLC
AH88269-2g
4-Bromo-2-fluoro-2'-morpholinomethyl benzophenone
898750-86-2 97%
2g
$1169.00 2024-04-19
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk